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Compound of Interest

Compound Name:
2-(1-Aminoethyl)-6-bromo-4-

methylphenol

Cat. No.: B13064184

Get Quote

Executive Summary & Chemical Identity
2-(1-Aminoethyl)-6-bromo-4-methylphenol is a functionalized halogenated aminophenol

often utilized as a chiral intermediate in ligand synthesis or pharmaceutical drug development.

Its dual functionality (phenolic hydroxyl and aliphatic amine) combined with a halogen

substituent dictates a strict disposal protocol to prevent environmental contamination (aquatic

toxicity) and inadvertent chemical incompatibility (exotherms).
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Property Classification Operational Implication

Functional Groups Phenol, Amine, Bromide

Amphoteric nature;
incompatible with strong
oxidizers and acid
chlorides.

Physical State Solid (likely crystalline)

Dust generation hazard;

requires particulate

containment.

RCRA Status
Characteristic Hazardous

Waste

Not explicitly P/U-listed by

CAS, but regulated as

Halogenated Organic Waste.

| Primary Hazard | Corrosive / Irritant / Aquatic Toxin | Must be segregated from non-

halogenated streams to prevent dioxin formation during incineration. |

Hazard Identification & Segregation Logic
Proper disposal begins at the bench. This compound possesses "Class-Specific" hazards that

determine its waste stream.

Corrosivity/Toxicity: As a phenol derivative, it can penetrate skin and cause severe irritation

or burns. The amine moiety adds basicity, making it reactive toward strong acids.

Halogen Content: The bromine atom mandates segregation into Halogenated Waste

streams. Mixing this with non-halogenated solvents (e.g., acetone, methanol) for fuel

blending is strictly prohibited by most incineration facilities due to emission regulations.

Segregation Matrix (Do Not Mix)
❌ Strong Oxidizers: (e.g., Nitric Acid, Peroxides)

Risk of fire/explosion.

❌ Strong Acids: (e.g., HCl, H₂SO₄)

Exothermic salt formation.
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❌ Non-Halogenated Solvents: (e.g., Hexanes, Toluene)

Cross-contamination of waste streams.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid Substance
Applicable for: Expired inventory, excess reagent, or degraded samples.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste tag immediately.

Constituents: Write "2-(1-Aminoethyl)-6-bromo-4-methylphenol".

Hazard Checkbox: Check "Toxic" and "Corrosive".

Transfer: Transfer solid using a plastic spatula. Do not generate dust.[1][2][3][4][5] If dust is

visible, work inside a fume hood.

Sealing: Screw the cap on tightly. Parafilm is not a primary seal; use electrical tape if long-

term storage (waiting for pickup) is expected to prevent cap loosening.

Scenario B: Disposal of Reaction Mixtures (Liquids)
Applicable for: Mother liquors, filtrates, or reaction solvents containing the compound.

PH Check: If the solution is highly acidic or basic due to workup, neutralize to pH 5–9 using

dilute NaHCO₃ or dilute HCl before bottling. This prevents pressure buildup in the drum.

Stream Selection: Pour into the Halogenated Solvent Waste carboy (typically red or yellow

tagged).

Note: Even if the solvent is 90% Methanol (non-halogenated), the presence of the

brominated solute reclassifies the entire mixture as Halogenated.

Rinsing: Rinse the original flask with a minimal amount of Ethanol or Acetone. Add this

rinsate to the Halogenated waste container, NOT the sink.
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Scenario C: Contaminated Debris
Applicable for: Gloves, weighing boats, paper towels.

Gross Contamination: If visible powder is on the debris, place it in a clear plastic bag (chem-

bag).

Secondary Containment: Tie the bag and place it into the Solid Hazardous Waste bin (often

a white bucket).

Sharps: Contaminated needles/syringes must go into a Puncture-Proof Sharps Container

labeled "Chemical Contaminated Sharps".

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logical flow for segregating this specific compound based

on its physical state and mixture status.
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Waste Source:
2-(1-Aminoethyl)-6-bromo-4-methylphenol

Determine Physical State

Pure Solid / Powder Solution / Mother Liquor Contaminated Consumables
(Gloves, Paper)

Container: Wide-mouth HDPE Jar Check pH Double Bag (Clear Plastic)

Label: 'Toxic, Corrosive Solid' Neutralize to pH 5-9

If pH < 5 or > 9

Container: Halogenated Solvent Carboy

If pH 5-9 Bin: Solid Hazardous Waste

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-(1-Aminoethyl)-6-bromo-4-methylphenol waste

streams.

Emergency Spill Procedures
In the event of a benchtop spill, immediate action is required to prevent exposure and facility

contamination.

Evacuate & Alert: If the spill is >10g or outside a hood, evacuate the immediate area.
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PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If dust is airborne,

use an N95 or P100 respirator.

Containment (Solid):

Do NOT sweep dry dust (creates aerosols).

Cover the spill with wet paper towels (dampened with water) to suppress dust.

Scoop the wet slurry into a waste jar.

Containment (Liquid):

Use absorbent pads or vermiculite.

Do not use combustible materials (sawdust) if the solvent is flammable.

Decontamination: Wipe the surface with a mild detergent followed by water. Dispose of all

cleanup materials as Solid Hazardous Waste.

Regulatory Compliance (RCRA)
While this specific compound may not have a unique "P" or "U" list code, it is regulated under

the Resource Conservation and Recovery Act (RCRA) through characteristic definitions.[6]

Waste Code Assignment:

If disposed of as a pure substance, it is often classified under D002 (Corrosive) if pH < 2

or > 12.5 (aqueous).

If mixed with spent halogenated solvents (e.g., DCM), the mixture carries the F002 code.

Generator Responsibility: The "Cradle-to-Grave" liability applies. You are responsible for the

waste until it is destroyed. Ensure your waste manifest explicitly lists "Brominated Phenols"

to alert the incineration facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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